Cas no 80030-92-8 (3H-Pyrazol-3-one, 1,2-dihydro-2-methyl-5-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-2-methyl-5-phenyl-
• CAS No: 80030-92-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1803072
• PubChem ID: 2763504
• Update Time: 2025-04-21

3H-Pyrazol-3-one, 1,2-dihydro-2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-2-methyl-5-phenyl-
• 2-methyl-5-phenyl-1,2-dihydro-pyrazol-3-one
• F51897
• NoName_699
• 2-methyl-5-phenyl-1H-pyrazol-3-one
• STK350544
• DTXSID50376989
• MFCD02379887
• D95484
• 1H-Pyrazol-5-ol, 1-methyl-3-phenyl-
• 2-Methyl-5-phenylpyrazol-3-one
• 34347-81-4
• AKOS000313033
• SY239377
• 2-methyl-5-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 1-Methyl-3-phenyl-1H-pyrazol-5-ol, AldrichCPR
• AKOS005069850
• SCHEMBL4309468
• CS-0061735
• INOLYMVSZFIBGA-UHFFFAOYSA-N
• DA-20807
• 1-methyl-3-phenylpyrazolin-5-one
• 1-methyl-3-phenyl-1H-pyrazol-5-ol
• 1K-553S
• EN300-387729
• SCHEMBL16667664
• 80030-92-8
• DTXSID40901567
• MFCD03001245
• 1-methyl-3-phenyl-pyrazol-5-one

• Inchi： 1S/C10H10N2O/c1-12-10(13)7-9(11-12)8-5-3-2-4-6-8/h2-7,11H,1H3
• InChI Key： INOLYMVSZFIBGA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NN1C

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų